Cas no 885523-07-9 (4-CHLORO-3-IODO-6-INDAZOLECARBOXYLIC ACID METHYL ESTER)

• Product Name: 4-CHLORO-3-IODO-6-INDAZOLECARBOXYLIC ACID METHYL ESTER
• CAS No: 885523-07-9
• MF: C₉H₆ClIN₂O₂
• MW: 336.51361322403
• CID: 3031167
• PubChem ID: 24728390
• Update Time: 2025-04-21

4-CHLORO-3-IODO-6-INDAZOLECARBOXYLIC ACID METHYL ESTER Chemical and Physical Properties

Names and Identifiers

• 4-CHLORO-3-IODO-6-INDAZOLECARBOXYLIC ACID METHYL ESTER
• methyl 4-chloro-3-iodo-2H-indazole-6-carboxylate
• 885523-07-9
• Methyl 4-chloro-3-iodo-1H-indazole-6-carboxylate

• Inchi： 1S/C9H6ClIN2O2/c1-15-9(14)4-2-5(10)7-6(3-4)12-13-8(7)11/h2-3H,1H3,(H,12,13)
• InChI Key： JCOAHCJZYTYSEB-UHFFFAOYSA-N
• SMILES： IC1=C2C(=CC(C(=O)OC)=CC2=NN1)Cl

Computed Properties

• Exact Mass: 335.916
• Monoisotopic Mass: 335.916
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55A^2
• XLogP3: 2.7